2-(3-Chlorophenyl)-7-(3-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 2-(3-chlorophenyl)-7-(3-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H18ClN5O2/c1-11-16(18(22)27)17(12-5-4-8-15(10-12)28-2)26-20(23-11)24-19(25-26)13-6-3-7-14(21)9-13/h3-10,17H,1-2H3,(H2,22,27)(H,23,24,25)
• InChI Key: QYAAQLVXJAOJTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC(=N2)C3=CC(=CC=C3)Cl)N1)C4=CC(=CC=C4)OC)C(=O)N
• Molecular Formula: C20H18ClN5O2
• Molecular Weight: 395.8 g/mol
• CAS No.: 539815-40-2

Description

This compound belongs to the triazolo[1,5-a]pyrimidine class, characterized by a bicyclic framework combining a triazole and pyrimidine ring. Key structural features include:

• 2-position: 3-Chlorophenyl group, providing electron-withdrawing properties.
• 7-position: 3-Methoxyphenyl substituent, contributing electron-donating effects via the methoxy group.
• 5-position: Methyl group, enhancing lipophilicity.
• 6-position: Carboxamide moiety, enabling hydrogen bonding and solubility modulation.

Biological Activity

The compound 2-(3-Chlorophenyl)-7-(3-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide belongs to the class of triazolopyrimidines, which are known for their diverse biological activities. This article focuses on the biological activity of this specific compound, exploring its mechanisms, efficacy in various biological contexts, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a triazolo-pyrimidine core structure with specific substitutions that enhance its biological activity. The presence of a chlorophenyl and methoxyphenyl group contributes to its lipophilicity and ability to interact with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The following mechanisms have been identified:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially affecting cellular processes such as proliferation and apoptosis.
• Receptor Modulation : It can bind to various receptors, altering signal transduction pathways that regulate physiological responses.

Anticancer Activity

Research has demonstrated that triazolopyrimidine derivatives exhibit significant anticancer properties. For instance, similar compounds have shown efficacy against breast, colon, and lung cancer cell lines. The antiproliferative activity is often assessed using IC50 values:

Compound	Cancer Cell Line	IC50 (µM)
2-(3-Chlorophenyl)-7-(3-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide	MCF-7 (Breast)	TBD
Similar Triazolopyrimidine	HCT-116 (Colon)	6.2
Similar Triazolopyrimidine	T47D (Breast)	27.3

These findings suggest that the compound may share similar mechanisms of action as other triazolopyrimidines that target cancer cell proliferation.

Antimicrobial Activity

Compounds within the triazolo[1,5-a]pyrimidine class have shown significant antimicrobial properties against various pathogens. Studies indicate that derivatives can inhibit the growth of Gram-positive and Gram-negative bacteria:

Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	0.125 - 8
Escherichia coli	TBD
Pseudomonas aeruginosa	TBD

This suggests potential applications in treating bacterial infections.

Case Studies

• Antiproliferative Studies : A study evaluated the antiproliferative effects of several triazolopyrimidines against different cancer cell lines. The results indicated that modifications at the phenyl groups significantly enhanced activity against MCF-7 cells.
• Antimicrobial Efficacy : Another research project focused on synthesizing derivatives of triazolo[1,5-a]pyrimidines and assessing their antimicrobial activities. Compounds showed promising results against resistant strains of bacteria.

Comparison with Similar Compounds

Key Observations:

• Position 2 : The benzylthio group in compounds enhances antibacterial activity, likely via hydrophobic interactions. The target compound’s 3-chlorophenyl group may prioritize steric/electronic effects over direct thiol-mediated binding .
• Position 7 : 3-Methoxyphenyl (meta-substitution) in the target compound contrasts with para-substituted analogs (e.g., 4-isopropylphenyl in ). Meta-substitution may reduce steric hindrance in receptor binding.
• Position 6 : Carboxamide derivatives generally exhibit higher solubility and hydrogen-bonding capacity compared to ester analogs (e.g., ), favoring pharmacokinetic profiles.

Functional Group Impact on Physicochemical Properties

• Electron Effects : The 3-methoxyphenyl group (electron-donating) in the target compound contrasts with electron-withdrawing substituents (e.g., 4-ethylthiophenyl in ), altering π-π stacking and charge distribution.
• Lipophilicity : The 5-methyl group increases logP compared to unsaturated or hydroxylated derivatives (e.g., 7-hydroxy in ).
• Crystallinity : Ester derivatives (e.g., ) exhibit defined crystal packing via π-π interactions, whereas carboxamides may prioritize amorphous solid dispersion due to hydrogen bonding.

Research Findings and Implications

• Antibacterial Activity : Benzylthio-substituted analogs () showed potent activity against Gram-positive bacteria, suggesting the target compound’s 3-chlorophenyl group may require optimization for similar efficacy .
• Cannabinoid Receptor Targeting: Compound 38 () demonstrated high CB2 affinity, indicating that carboxamide derivatives with bulky 7-position substituents (e.g., pentyl chains) are viable for CNS drug design .
• Structural Stability : Crystallographic data () confirmed planar triazolopyrimidine cores with dihedral angles >85° between aromatic rings, a feature likely conserved in the target compound .

Q & A

Q. What are the standard synthetic routes for preparing this compound, and how are reaction intermediates monitored?

The synthesis typically employs multi-component reactions (MCRs) involving 3-amino-1,2,4-triazoles, aromatic aldehydes, and β-keto esters/carboxamides under reflux conditions in polar solvents (e.g., ethanol or methanol). Catalysts like APTS (3-Aminopropyltriethoxysilane) or TMDP (trimethylenedipiperidine) enhance cyclization efficiency . Reaction progress is monitored via thin-layer chromatography (TLC) using silica gel plates, with ethyl acetate/hexane as eluents. Post-synthesis purification involves recrystallization or column chromatography .

Q. Which spectroscopic methods are critical for structural confirmation?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for verifying substituent positions and hydrogen bonding patterns. Mass spectrometry (MS) confirms molecular weight and fragmentation patterns. For crystallographic validation, single-crystal X-ray diffraction resolves bond lengths, angles, and intermolecular interactions (e.g., N–H⋯N hydrogen bonds in the triazolopyrimidine core) .

Q. How is purity assessed, and what analytical techniques are used?

High-performance liquid chromatography (HPLC) with UV detection ensures purity (>95%). Melting point analysis (Büchi apparatus) and elemental analysis (CHNS microanalysis) provide additional validation .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and regioselectivity?

Catalyst screening (e.g., TMDP vs. APTS) and solvent polarity adjustments significantly impact cyclization efficiency. For example, aqueous ethanol (1:1 v/v) with TMDP increases yields by stabilizing intermediates . Microwave-assisted synthesis (e.g., 323 K for 30 minutes) reduces reaction time and improves regioselectivity by promoting uniform heating . Kinetic studies using in-situ FTIR or NMR can identify rate-limiting steps .

Q. How can discrepancies in reported biological activity data be resolved?

Contradictions often arise from assay variability (e.g., cell line specificity or concentration ranges). To address this:

• Standardize assays using positive controls (e.g., kinase inhibitors for triazolopyrimidines).
• Perform structure-activity relationship (SAR) studies by synthesizing analogs (e.g., substituting methoxy groups with halogens) to isolate pharmacophoric motifs .
• Validate target engagement via isothermal titration calorimetry (ITC) or surface plasmon resonance (SPR) .

Q. What strategies confirm stereochemistry in asymmetric synthesis?

X-ray crystallography is definitive for absolute configuration determination. For dynamic systems, nuclear Overhauser effect (NOE) NMR experiments identify spatial proximity of substituents. Computational methods (e.g., density functional theory (DFT) for energy minimization) complement experimental data .

Q. How can solubility challenges in pharmacological assays be mitigated?

• Co-solvent systems : Use DMSO/PBS mixtures (<1% DMSO to avoid cytotoxicity).
• Prodrug derivatization : Introduce ionizable groups (e.g., phosphate esters) or PEGylation.
• Nanoformulation : Encapsulate in liposomes or polymeric nanoparticles to enhance bioavailability .

Notes

• All methods are derived from peer-reviewed protocols in heterocyclic chemistry and medicinal chemistry.
• For unresolved issues (e.g., metabolic stability), consult pharmacokinetic modeling or in vivo studies.